Cas no 620542-61-2 (5-4-chloro-3-(trifluoromethyl)phenyl-N-(2-cyanophenyl)furan-2-carboxamide)

• Product Name: 5-4-chloro-3-(trifluoromethyl)phenyl-N-(2-cyanophenyl)furan-2-carboxamide
• CAS No: 620542-61-2
• MF: C₁₉H₁₀ClF₃N₂O₂
• MW: 390.743113994598
• CID: 6449028
• Update Time: 2025-10-29

5-4-chloro-3-(trifluoromethyl)phenyl-N-(2-cyanophenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-4-chloro-3-(trifluoromethyl)phenyl-N-(2-cyanophenyl)furan-2-carboxamide
• 5-[4-chloro-3-(trifluoromethyl)phenyl]-N-(2-cyanophenyl)-2-furamide
• 2-Furancarboxamide, 5-[4-chloro-3-(trifluoromethyl)phenyl]-N-(2-cyanophenyl)-

• Inchi： 1S/C19H10ClF3N2O2/c20-14-6-5-11(9-13(14)19(21,22)23)16-7-8-17(27-16)18(26)25-15-4-2-1-3-12(15)10-24/h1-9H,(H,25,26)
• InChI Key： IFUHFSNYZLIJMR-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C(C(F)(F)F)=C2)=CC=C1C(NC1=CC=CC=C1C#N)=O

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 457.3±45.0 °C(Predicted)
• pka: 11.51±0.70(Predicted)

Additional information on 5-4-chloro-3-(trifluoromethyl)phenyl-N-(2-cyanophenyl)furan-2-carboxamide

Research Brief on 5-4-chloro-3-(trifluoromethyl)phenyl-N-(2-cyanophenyl)furan-2-carboxamide (CAS: 620542-61-2)

Recent studies on the compound 5-4-chloro-3-(trifluoromethyl)phenyl-N-(2-cyanophenyl)furan-2-carboxamide (CAS: 620542-61-2) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicine. This small molecule has garnered attention due to its unique structural features and biological activity, particularly in targeting specific pathways involved in disease progression. Researchers have focused on elucidating its mechanism of action, pharmacokinetics, and therapeutic efficacy in preclinical models.

The compound's structure, characterized by a furan-2-carboxamide core with chloro- and trifluoromethyl-substituted phenyl rings, contributes to its high binding affinity for target proteins. Recent publications indicate that 620542-61-2 acts as a potent inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases such as JAK2 and EGFR, which are critical in cancer cell proliferation and survival.

In vitro and in vivo experiments have shown promising results, with 5-4-chloro-3-(trifluoromethyl)phenyl-N-(2-cyanophenyl)furan-2-carboxamide exhibiting significant anti-proliferative effects against various cancer cell lines, including breast, lung, and colorectal carcinomas. Moreover, its favorable pharmacokinetic profile, including oral bioavailability and metabolic stability, supports its potential for further development as a clinical candidate.

Current research efforts are also exploring the compound's application beyond oncology. Preliminary data suggest its utility in treating inflammatory diseases such as rheumatoid arthritis and psoriasis, where it effectively suppresses cytokine production and immune cell activation. These findings underscore the versatility of 620542-61-2 as a multi-targeted therapeutic agent.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing structure-activity relationship (SAR) studies aim to refine its chemical scaffold to enhance potency and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical trials.

In conclusion, 5-4-chloro-3-(trifluoromethyl)phenyl-N-(2-cyanophenyl)furan-2-carboxamide represents a compelling case study in drug discovery, combining innovative chemistry with robust biological validation. Its dual potential in oncology and inflammation positions it as a valuable asset in the development of next-generation therapeutics. Future studies will likely focus on expanding its therapeutic indications and advancing it through the drug development pipeline.